Cas no 73836-68-7 (2-Pentanone, 4-hydroxy-, (S)-)

2-Pentanone, 4-hydroxy-, (S)- structure
2-Pentanone, 4-hydroxy-, (S)- structure
Product Name:2-Pentanone, 4-hydroxy-, (S)-
CAS No:73836-68-7
MF:C5H10O2
MW:102.131701946259
CID:541914
PubChem ID:10996975
Update Time:2025-04-19

2-Pentanone, 4-hydroxy-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 4-hydroxy-, (S)-
    • DTXSID80451132
    • 4s-hydroxypentan-2-one
    • SCHEMBL1776110
    • 73836-68-7
    • (s)-4-hydroxy-2-pentanone
    • Inchi： 1S/C5H10O2/c1-4(6)3-5(2)7/h4,6H,3H2,1-2H3/t4-/m0/s1
    • InChI Key： PCYZZYAEGNVNMH-BYPYZUCNSA-N
    • SMILES： O[C@@H](C)CC(C)=O

Computed Properties

  • Exact Mass: 102.068079557g/mol
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 68.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 37.3Ų

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